Cas no 2137090-24-3 (tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate
• CAS No: 2137090-24-3
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 6275596
• PubChem ID: 165778086
• Update Time: 2025-05-25

tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate
• 2137090-24-3
• tert-butyl N-[(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropyl]carbamate
• EN300-1164894

• Inchi： 1S/C13H17FN2O3/c1-13(2,3)19-12(18)16-10(6-7-17)9-4-5-11(14)15-8-9/h4-5,7-8,10H,6H2,1-3H3,(H,16,18)/t10-/m0/s1
• InChI Key： MLIJTGDPTVXYNX-JTQLQIEISA-N
• SMILES： FC1=CC=C(C=N1)[C@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate: A Comprehensive Overview

tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate, also known by its CAS number 2137090-24-3, is a highly specialized chemical compound with significant applications in the field of organic synthesis and drug development. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a valuable asset in modern chemical research.

The molecular structure of tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, a pyridine ring with a fluorine substituent, and a carbamate moiety. These features contribute to its stability and reactivity, which are essential for its role in various synthetic processes. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its stereochemistry, as indicated by the "(1S)" designation in its name. This stereochemical configuration plays a critical role in determining its pharmacokinetic properties and biological activity. Researchers have demonstrated that the (1S) enantiomer exhibits superior activity compared to its (1R) counterpart, underscoring the importance of chirality in drug design.

In terms of synthesis, tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate is typically prepared through a multi-step process involving nucleophilic substitution and carbonyl chemistry. The use of chiral auxiliary reagents ensures the formation of the desired enantiomer with high enantiomeric excess. This compound serves as a versatile building block for constructing more complex molecules, including those with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate with greater accuracy. Molecular docking studies suggest that this compound may interact with key biological targets, such as enzymes and receptors, making it a promising candidate for further investigation in drug discovery programs.

In conclusion, tert-butyl N-(1S)-1-(6-fluoropyridin-3-yl)-3-oxopropylcarbamate, with its unique structural features and stereochemical properties, represents an important compound in contemporary chemical research. Its potential applications span across various fields, from organic synthesis to pharmacology, positioning it as a key player in the development of innovative chemical entities.